Cas no 2229647-82-7 (4,4-Difluoro-1-(2-phenylethenyl)cyclohexane-1-carboxylic acid)

• Product Name: 4,4-Difluoro-1-(2-phenylethenyl)cyclohexane-1-carboxylic acid
• CAS No: 2229647-82-7
• MF: C₁₅H₁₆F₂O₂
• MW: 266.283151626587
• CID: 5570469
• PubChem ID: 165656985
• Update Time: 2025-06-29

4,4-Difluoro-1-(2-phenylethenyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1860596
• 4,4-difluoro-1-(2-phenylethenyl)cyclohexane-1-carboxylic acid
• 2229647-82-7
• 4,4-Difluoro-1-(2-phenylethenyl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C15H16F2O2/c16-15(17)10-8-14(9-11-15,13(18)19)7-6-12-4-2-1-3-5-12/h1-7H,8-11H2,(H,18,19)/b7-6+
• InChI Key： OGRSSCGFTMWOBZ-VOTSOKGWSA-N
• SMILES： FC1(CCC(C(=O)O)(/C=C/C2C=CC=CC=2)CC1)F

Computed Properties

• Exact Mass: 266.11183607g/mol
• Monoisotopic Mass: 266.11183607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 4,4-Difluoro-1-(2-phenylethenyl)cyclohexane-1-carboxylic acid

Introduction to 4,4-Difluoro-1-(2-phenylethenyl)cyclohexane-1-carboxylic acid (CAS No. 2229647-82-7)

4,4-Difluoro-1-(2-phenylethenyl)cyclohexane-1-carboxylic acid (CAS No. 2229647-82-7) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it a promising candidate for various applications, including pharmaceutical development and advanced materials research.

The molecular formula of 4,4-Difluoro-1-(2-phenylethenyl)cyclohexane-1-carboxylic acid is C₁₆H₁₃F₂O₂, and it has a molecular weight of approximately 273.27 g/mol. The compound features a cyclohexane ring with two fluorine atoms at the 4-position and a phenylethene moiety attached to the 1-position of the cyclohexane ring. The carboxylic acid group at the 1-position further enhances its chemical reactivity and potential biological activity.

In recent years, the study of fluorinated compounds has gained momentum due to their unique properties, such as enhanced metabolic stability, improved lipophilicity, and altered electronic effects. These properties are particularly valuable in drug design and development. 4,4-Difluoro-1-(2-phenylethenyl)cyclohexane-1-carboxylic acid is no exception, as its fluorine atoms contribute to its stability and biological activity.

The phenylethene moiety in 4,4-Difluoro-1-(2-phenylethenyl)cyclohexane-1-carboxylic acid is known for its conjugated double bond system, which can participate in various chemical reactions and interactions. This structural feature makes the compound suitable for applications in polymer chemistry and materials science, where conjugated systems are often utilized to enhance material properties such as conductivity and optical behavior.

In the context of medicinal chemistry, 4,4-Difluoro-1-(2-phenylethenyl)cyclohexane-1-carboxylic acid has been investigated for its potential therapeutic applications. Recent studies have explored its anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, preliminary research has shown that it can selectively inhibit the growth of certain cancer cell lines, making it a promising lead compound for further drug development.

The carboxylic acid group in 4,4-Difluoro-1-(2-phenylethenyl)cyclohexane-1-carboxylic acid provides several advantages in terms of chemical reactivity and functionalization. It can be readily converted into various derivatives through esterification, amide formation, or other chemical transformations. These derivatives can be tailored to meet specific requirements in drug design or materials science applications. For example, ester derivatives can improve the solubility and bioavailability of the compound, while amide derivatives can enhance its binding affinity to specific biological targets.

The synthesis of 4,4-Difluoro-1-(2-phenylethenyl)cyclohexane-1-carboxylic acid typically involves multi-step processes that include the formation of the cyclohexane ring with fluorine substitution, followed by the introduction of the phenylethene moiety and the carboxylic acid group. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound. One such method involves palladium-catalyzed cross-coupling reactions to introduce the phenylethene moiety efficiently.

In addition to its potential therapeutic applications, 4,4-Difluoro-1-(2-phenylethenyl)cyclohexane-1-carboxylic acid has been explored for its use in advanced materials. Its unique combination of fluorine atoms and conjugated double bonds makes it an attractive candidate for developing new types of polymers with enhanced mechanical properties and thermal stability. Research in this area has shown that incorporating this compound into polymer matrices can result in materials with improved strength and durability.

The environmental impact of compounds like 4,4-Difluoro-1-(2-phenylethenyl)cyclohexane-1-carboxylic acid is also an important consideration. Studies have shown that while fluorinated compounds can be persistent in the environment due to their stability, they do not pose significant ecological risks when used responsibly and disposed of properly. Ongoing research aims to develop more sustainable synthesis methods and reduce the environmental footprint of these compounds.

In conclusion, 4,4-Difluoro-1-(2-phenylethenyl)cyclohexane-1-carboxylic acid (CAS No. 2229647-82-7) is a versatile organic compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique molecular structure endows it with valuable properties that make it a promising candidate for further research and development. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.